Cas no 1522284-39-4 (1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• CAS No: 1522284-39-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5844404
• PubChem ID: 83442519
• Update Time: 2025-11-01

1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• EN300-1856359
• 1522284-39-4

• Inchi： 1S/C12H18N2O/c1-14-5-4-10-6-9(2-3-12(10)14)7-11(15)8-13/h2-3,6,11,15H,4-5,7-8,13H2,1H3
• InChI Key： VSGNYJVOYAIBCY-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol

Introduction to 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol (CAS No. 1522284-39-4)

1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1522284-39-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule incorporates a combination of functional groups that contribute to its unique chemical and pharmacological properties.

The molecular structure of 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol features an indole core, which is a well-known scaffold in drug discovery due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. The indole ring is substituted with a methyl group at the 1-position and an amino group at the 3-position, which are critical for modulating the compound's interactions with biological targets. Additionally, the presence of a propanol side chain further enhances the molecule's complexity and potential for selective binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol and various biological targets. These studies have highlighted the compound's ability to engage with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies suggest that this molecule may interact with enzymes such as cytochrome P450 family members, which are pivotal in drug metabolism and signaling pathways.

The pharmacological profile of 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol has been investigated in several preclinical models. Notably, research indicates that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The amino group at the 3-position of the indole ring appears to be particularly important for mediating these interactions, as it allows for hydrogen bonding with key residues in the active sites of target proteins.

In addition to its kinase inhibition properties, 1-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-y)propan -2 -ol has shown potential in modulating neurotransmitter systems. The indole moiety is known to interact with serotonin receptors, which are involved in mood regulation and pain perception. This suggests that the compound may have applications in treating conditions such as depression and neuropathic pain. Further exploration of its effects on other neurotransmitter systems is warranted to fully elucidate its therapeutic potential.

The synthesis of 1-amino -3-( 1 -methyl -2 , 3 -dihydro -1 H -ind ol -5 -yl ) propan -2 -ol presents unique challenges due to its complex structural features. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step catalytic reactions and asymmetric synthesis have been employed to achieve high yields and purity levels. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

The safety profile of 1522284 -39 -4 is another critical aspect that has been addressed in recent studies. Preliminary toxicology assessments indicate that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, acute toxicity studies suggest that it has a reasonable safety margin at therapeutic doses, although further long-term studies are necessary to fully characterize its safety profile.

Current research efforts are focused on optimizing the pharmacokinetic properties of 1522284 -39 -4 through structural modifications. By fine-tuning the substituents on the indole ring and the propanol side chain, researchers aim to enhance its bioavailability, reduce metabolic clearance, and improve target specificity. These modifications could significantly impact the compound's efficacy and potential for clinical translation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1522284 -39 -4. Predictive models have been developed to screen large libraries of compounds for their potential interactions with biological targets. These models take into account various physicochemical properties and have proven effective in identifying molecules with high binding affinity and selectivity.

In conclusion,1522284 -39 -4 represents a compelling candidate for further exploration in pharmaceutical research due to its unique structural features and promising biological activities. Its ability to interact with key enzymes and receptors involved in disease pathways positions it as a valuable tool for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action,1522284 -39 -4 holds significant promise for addressing unmet medical needs across multiple therapeutic areas.